Cas no 134-50-9 (Acridine-9-amine Hydrochloride)

• Product Name: Acridine-9-amine Hydrochloride
• CAS No: 134-50-9
• MF: C₁₃H₁₁ClN₂
• MW: 230.692841768265
• CID: 36323
• PubChem ID: 8643
• Update Time: 2025-08-04

Acridine-9-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acridin-9-amine hydrochloride
• 9-Aminoacridine hydrochloride
• AMINACRINE HYDROCHLORIDE
• 5-aminoacridinehydrochloride
• 9-AMINOACRIDINE HCL
• 9-Aminoacridin-hydrochlorid
• 9-aminoacridinium chloride
• ACRAMINE YELLOW
• Aminacrine Hcl
• aminoacridinehydrochloride
• MONACRIN
• monacrinhydrochloride
• nsc-7571
• TIMTEC-BB SBB003279
• HSDB 4505
• W-105829
• OR5RM3Q5QL
• acridin-9-amine;hydrochloride
• 9-AMINOACRIDINEHYDROCHLORIDE
• CHEBI:74837
• AMINACRINE HYDROCHLORIDE [MI]
• NSC 7571
• EN300-74224
• 134-50-9
• 9-Acridinamine hydrochloride hydrate
• Aminoacridine hcl
• WLN: T C666 BNJ IZ & GH
• Acridin-9-ylamine hydrochloride monohydrate
• NSC7571
• FT-0621613
• AKOS015903444
• 9-acridinamine HCl
• AMINOACRIDINE HYDROCHLORIDE [MART.]
• AMINACRINE HYDROCHLORIDE [HSDB]
• 9-Aminoacridine monohydrochloride
• Acridine, 9-amino-, monohydrochloride
• Acridine, 9-amino-, hydrochloride
• A0619
• 9-Acridinamine, hydrochloride (1:1)
• 9-Acridinamine monohydrochloride
• MFCD00012663
• AMINOACRIDINE HYDROCHLORIDE [WHO-DD]
• Aminoacridine hydrochloride
• Monacrin hydrochloride
• Quench
• Mycosert
• DTXSID8030473
• FTGPOQQGJVJDCT-UHFFFAOYSA-N
• D02905
• CCRIS 3802
• Acridine-9-amine Hydrochloride
• acridin-9-aminehydrochloride
• AMINACRINE HYDROCHLORIDE [VANDF]
• 9-Acridinamine, monohydrochloride
• Monacrin (TN)
• Q27144949
• Aminoakridin
• Aminacrine hydrochloride (USAN)
• EINECS 205-145-5
• Z57039678
• EPA Pesticide Chemical Code 055503
• AI3-16947
• SCHEMBL635597
• CHEMBL1330022
• UNII-OR5RM3Q5QL
• Aminacrine hydrochloride [USAN]
• Caswell No. 033A
• Hydrochloride, Aminacrine
• AMINOACRIDINE HYDROCHLORIDE (MART.)
• ACRIDINE, 9-AMINO, HYDROCHLORIDE
• DTXCID6010473
• DB-042240
• Hydrochloride, Aminoacridine
• 205-145-5

• MDL： MFCD00012663
• Inchi： 1S/C13H10N2.ClH/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13;/h1-8H,(H2,14,15);1H
• InChI Key： FTGPOQQGJVJDCT-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC=CC=2C(=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 230.06100
• Monoisotopic Mass: 230.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 4.35340

Acridine-9-amine Hydrochloride Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• Toxicity：LD50 orally in mice: 78 mg/kg (Brodie, Lowenhaupt)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on Acridine-9-amine Hydrochloride

Comprehensive Overview of Acridine-9-amine Hydrochloride (CAS No. 134-50-9): Properties, Applications, and Research Insights

Acridine-9-amine Hydrochloride (CAS No. 134-50-9), a derivative of the acridine family, is a chemically significant compound widely utilized in biochemical and pharmaceutical research. This heterocyclic organic compound is recognized for its fluorescent properties and ability to intercalate into DNA, making it invaluable in molecular biology and diagnostic assays. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous solutions for laboratory applications.

Recent advancements in genomic research and drug discovery have reignited interest in Acridine-9-amine Hydrochloride. Researchers are exploring its potential as a fluorescent probe for nucleic acid detection, particularly in PCR-based diagnostics and next-generation sequencing. The compound's unique photophysical properties enable high-sensitivity detection of DNA/RNA hybrids, addressing growing demand for point-of-care testing technologies.

From a structural perspective, the acridine core of Acridine-9-amine Hydrochloride allows for planar stacking interactions with nucleic acids. This property is leveraged in biophysical studies to investigate DNA conformation changes or protein-DNA interactions. The amine functional group further permits covalent modifications, enabling the synthesis of custom fluorescent tags for specialized applications like super-resolution microscopy.

In material science, Acridine-9-amine Hydrochloride serves as a precursor for developing organic semiconductors and light-emitting materials. Its electron-donating characteristics contribute to the design of optoelectronic devices, aligning with the global push toward sustainable energy solutions. Startups focusing on bio-based electronics are particularly interested in its potential for flexible displays and wearable sensors.

Quality control of Acridine-9-amine Hydrochloride requires stringent HPLC purification to ensure >98% purity for research applications. Analytical techniques like mass spectrometry and NMR spectroscopy confirm structural integrity, while UV-Vis spectrophotometry validates its optical properties. These protocols address increasing industry demands for high-purity research chemicals in precision medicine development.

Environmental considerations surrounding Acridine-9-amine Hydrochloride usage emphasize proper laboratory waste management. While not classified as hazardous under standard protocols, its biodegradation pathways are actively studied to align with green chemistry principles. This reflects broader scientific priorities for eco-friendly research practices and circular economy approaches in chemical production.

The global market for Acridine-9-amine Hydrochloride continues expanding, driven by rising R&D investments in biopharmaceuticals and diagnostic technologies. Suppliers now offer customized formulations, including lyophilized powders and ready-to-use solutions, catering to diverse experimental needs. This product diversification responds to growing requests for time-efficient research reagents in academic and industrial labs.

Emerging applications in neuroscience research demonstrate Acridine-9-amine Hydrochloride's utility in studying protein aggregation phenomena relevant to neurodegenerative diseases. Its fluorescence quenching properties enable real-time monitoring of amyloid formation, contributing to therapeutic development for conditions like Alzheimer's. Such interdisciplinary uses highlight the compound's versatility beyond traditional nucleic acid applications.

Storage recommendations for Acridine-9-amine Hydrochloride specify desiccated conditions at -20°C to maintain stability, particularly for long-term research projects. Proper handling includes protection from photodegradation using amber vials, reflecting best practices for light-sensitive compounds. These protocols ensure reproducible results in studies requiring quantitative fluorescence measurements.

Future research directions may explore Acridine-9-amine Hydrochloride's potential in cancer theranostics, combining diagnostic imaging with therapeutic effects. Preliminary studies suggest possible applications in photodynamic therapy, where its singlet oxygen generation capability could target malignant cells. Such developments would position this classic compound at the forefront of personalized medicine innovations.